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Compound of Interest

Compound Name: Ammonium-d4 chloride

CAS No.: 12015-14-4

Cat. No.: B1143433 Get Quote

Executive Summary
Ammonium-d4 chloride (ngcontent-ng-c3932382896="" _nghost-ng-c706637299=""

class="inline ng-star-inserted">

) is the fully deuterated analog of ammonium chloride, widely utilized as a spin-lattice relaxation
agent in NMR spectroscopy, a contrast agent in neutron scattering, and a tracer in metabolic
studies.

While

shares the gross physical hygroscopicity profile of its protium counterpart (

), its isotopic stability is significantly more fragile. Standard ammonium chloride is physically
stable up to ~77% Relative Humidity (RH). However,

undergoes rapid Hydrogen/Deuterium (H/D) exchange upon contact with any atmospheric
moisture, degrading its isotopic purity long before physical deliquescence occurs.

This guide details the physicochemical boundaries of

, delineates the mechanism of isotopic degradation, and provides a self-validating protocol for
handling and storage.

Part 1: Physicochemical Profile
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ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

is a white, crystalline salt. Unlike standard reagents where "purity" refers to chemical
contaminants, the critical quality attribute (CQA) for

is Isotopic Enrichment (typically >98% atom D).

Table 1: Comparative Properties ( vs. )

Property

Ammonium-d4
Chloride
(ngcontent-ng-
c3932382896=""
_nghost-ng-
c706637299=""
class="inline ng-
star-inserted">

)

Ammonium
Chloride (

)

Relevance to
Stability

Molecular Weight 57.52 g/mol 53.49 g/mol
Mass shift confirms

deuteration.

Crystal Structure CsCl-type (cubic) CsCl-type (cubic)
Identical lattice

packing.

Solubility (

)

High (~37 g/100g @

20°C)

High (~37 g/100g @

20°C)

High solubility

accelerates surface

exchange.

Sublimation Point ~340°C (decomposes) 338°C (decomposes)

Do not heat-dry above

100°C without

vacuum.

Hygroscopicity Moderate (Physical) Moderate (Physical) Prone to caking.

Isotopic Lability Extreme Stable Primary risk factor.

Part 2: Hygroscopicity & Critical Relative Humidity
(CRH)[2]
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It is critical to distinguish between Physical Stability (caking/deliquescence) and Isotopic

Stability (H/D exchange).

Physical Stability Data
follows the hygroscopic profile of

. The salt does not form hydrates but will absorb moisture from the air if the ambient humidity
exceeds its Critical Relative Humidity (CRH).[1]

CRH at 25°C: ~77.2% RH

CRH at 30°C: ~77% RH

Implication: Physically, the salt appears stable (free-flowing powder) in typical lab environments

(40–60% RH). This is deceptive. While it will not turn into a liquid puddle below 77% RH, the

surface adsorption of water molecules at lower humidities is sufficient to initiate isotopic

degradation.

The Isotopic Integrity Limit
Unlike the physical CRH, the "Isotopic Integrity Limit" is near 0% RH.

Mechanism: Water vapor (

) adsorbs onto the crystal lattice surface.

Reaction: The adsorbed

acts as a proton source, exchanging with the surface

ions.

Propagation: In a "dry" looking powder, this exchange creates a surface layer of

,

, etc., which effectively dilutes the bulk isotopic purity when dissolved.
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Part 3: Isotopic Instability Mechanism (H/D
Exchange)
The degradation of

is not a decomposition into ammonia and HCl (which requires high heat), but a scrambling of
isotopes. This process is thermodynamically driven by the entropy of mixing and the rapid
kinetics of proton transfer in ammonium salts.

Diagram 1: H/D Exchange Pathway
The following diagram illustrates how atmospheric moisture degrades the reagent even without

visible deliquescence.

Degradation Cycle

ND4Cl (Solid Surface)

Surface Adsorption

Exposed to Air

Atmospheric Moisture (H2O)

Proton/Deuteron ExchangeFast Kinetics

Mixed Species
(ND3H+, ND2H2+)

Isotopic Dilution

HDO / D2O Release

Click to download full resolution via product page

Caption: Mechanism of isotopic degradation. Adsorbed atmospheric water rapidly exchanges

protons with the ammonium deuterons, creating mixed isotopic species (

) and compromising purity.

Part 4: Storage & Handling Protocols
To maintain

isotopic enrichment, you must treat

as if it were a highly reactive organometallic reagent, despite its appearance as a stable salt.
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Protocol: The "Glovebox to Bench" Workflow
Objective: Prevent exposure to atmospheric protic sources (

vapor).

1. Receipt and Initial Storage
Upon Receipt: Do not open the manufacturer's seal outside a controlled environment.

Primary Storage: Store in a desiccator cabinet or glovebox.

Desiccant: Use

(Phosphorus Pentoxide) or Molecular Sieves (4Å).

Note: Avoid Silica Gel if it is saturation-indicated (pink), as it releases water.

2. Handling for Experimentation
Environment: Weighing and transfer should occur in a Glovebox (

or

atmosphere) or a Glove Bag if a box is unavailable.

Tools: Use spatulas dried in an oven (>100°C) and cooled in a desiccator.

Solvents: If preparing a solution, use only anhydrous deuterated solvents (

,

).

3. Recovery of "Caked" Material
If the material has caked, it has absorbed water.[2]

Physical Drying: You can dry it under vacuum at 50–60°C.

Isotopic Recovery: Drying removes the water, but it does not reverse the H/D exchange. The

dried solid will now be
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.

Recommendation: Discard caked material if high isotopic purity is required (e.g., quantitative

NMR).

Diagram 2: Handling Workflow
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Material Caked/Clumped
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(Only for non-isotopic use)

Non-Critical App
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Caption: Decision tree for handling ND4Cl. Note that physical caking implies irreversible

isotopic degradation for sensitive applications.

Part 5: Analytical Verification
Before using stored

for critical experiments, verify its integrity.
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Proton NMR ( -NMR)
Method: Dissolve a small amount in

(with a known internal standard if quantifying).

Observation: Ideally, the spectrum should be silent (no

signals).

Contamination Signal: A triplet (1:1:1) at ~7.0–7.5 ppm indicates

(coupling to

, spin 1). A broad singlet indicates rapid exchange or higher proton content (

).

FTIR Spectroscopy
Method: ATR-FTIR (solid state).

Target Bands:

stretching: ~2300–2400 cm⁻¹.

stretching (Contamination): ~3000–3200 cm⁻¹.

Pass Criteria: Absence of significant absorbance in the 3000+ cm⁻¹ region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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